N-(2,5-dimethylphenyl)bicyclo[10.1.0]trideca-4,8-diene-13-carboxamide

• IUPAC Name: (4Z,8E)-N-(2,5-dimethylphenyl)bicyclo[10.1.0]trideca-4,8-diene-13-carboxamide
• InChI: InChI=1S/C22H29NO/c1-16-13-14-17(2)20(15-16)23-22(24)21-18-11-9-7-5-3-4-6-8-10-12-19(18)21/h5-8,13-15,18-19,21H,3-4,9-12H2,1-2H3,(H,23,24)/b7-5-,8-6+
• InChI Key: DLKVVNHCTIIWGI-CGXWXWIYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2C3C2CCC=CCCC=CCC3
• Isomeric SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2C3C2CC/C=C\CC/C=C/CC3
• Molecular Formula: C22H29NO
• Molecular Weight: 323.5 g/mol

Description

“N-(2,5-dimethylphenyl)bicyclo[10.1.0]trideca-4,8-diene-13-carboxamide” is a complex organic compound. It contains a bicyclic structure, which is a structure with two rings. The “N-(2,5-dimethylphenyl)” part of the name suggests that there is a 2,5-dimethylphenyl group attached to the molecule via a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the bicyclic structure and the attached 2,5-dimethylphenyl group. The bicyclic structure would likely impart some rigidity to the molecule, while the 2,5-dimethylphenyl group could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

Some general physical and chemical properties can be predicted from the structure of the compound. For example, the compound is likely to be solid at room temperature, and it could have certain solubility properties depending on the exact structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, the mechanism of action would involve interacting with certain biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its physical and chemical properties, how it’s used, and how much is used.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, its potential uses, and its safety and hazards.